Cas no 1936677-97-2 (3,3,4,4-tetrafluoropyrrolidin-2-one)

• Product Name: 3,3,4,4-tetrafluoropyrrolidin-2-one
• CAS No: 1936677-97-2
• MF: C₄H₃F₄NO
• MW: 157.066334962845
• MDL: MFCD29491227
• CID: 5248345
• Update Time: 2025-10-23

3,3,4,4-tetrafluoropyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3,3,4,4-tetrafluoro-
• 3,3,4,4-tetrafluoropyrrolidin-2-one

• MDL： MFCD29491227
• Inchi： 1S/C4H3F4NO/c5-3(6)1-9-2(10)4(3,7)8/h1H2,(H,9,10)
• InChI Key： PCNIYHACCOLODD-UHFFFAOYSA-N
• SMILES： N1CC(F)(F)C(F)(F)C1=O

Additional information on 3,3,4,4-tetrafluoropyrrolidin-2-one

Comprehensive Overview of 3,3,4,4-Tetrafluoropyrrolidin-2-one (CAS No. 1936677-97-2): Properties, Applications, and Industry Trends

3,3,4,4-Tetrafluoropyrrolidin-2-one (CAS No. 1936677-97-2) is a fluorinated heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. As a fluorinated pyrrolidinone derivative, it serves as a versatile building block for synthesizing bioactive molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases. The presence of four fluorine atoms at the 3,4-positions of the pyrrolidine ring enhances its lipophilicity and metabolic stability—key factors driving its adoption in modern medicinal chemistry.

Recent studies highlight the compound's role in developing next-generation kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with industry demand for improved drug candidates. The tetrafluorinated scaffold demonstrates remarkable conformational rigidity, making it valuable for structure-activity relationship (SAR) studies. Researchers particularly value its ability to mimic peptide bonds while resisting enzymatic degradation—a property leveraged in proteolysis-targeting chimera (PROTAC) designs and peptidomimetic therapeutics.

From a synthetic chemistry perspective, 1936677-97-2 offers distinct advantages in nucleophilic substitution reactions and transition-metal-catalyzed couplings. Its electron-withdrawing fluorine atoms activate adjacent positions for selective functionalization, enabling efficient derivatization. The compound's thermal stability (decomposition temperature >200°C) and moderate water solubility (2.1 g/L at 25°C) make it suitable for diverse reaction conditions, addressing common challenges in high-throughput screening workflows.

Market analytics reveal growing interest in fluorinated pharmaceutical intermediates, with 3,3,4,4-tetrafluoropyrrolidin-2-one appearing in patent applications from major biotech firms. Its application extends to PET radiotracer development, where the fluorine atoms provide natural ¹⁸F incorporation sites for diagnostic imaging. This dual functionality—therapeutic potential and diagnostic utility—positions the compound at the forefront of theranostic drug development, a trending topic in precision medicine forums.

Environmental and regulatory aspects of fluorinated compounds remain a key discussion point. Unlike persistent perfluorinated substances, 1936677-97-2 demonstrates favorable biodegradation profiles in OECD 301 tests, alleviating concerns about bioaccumulation. Manufacturers emphasize green chemistry approaches in its production, employing catalytic fluorination methods that reduce waste generation—a response to increasing ESG (Environmental, Social, and Governance) scrutiny in the fine chemicals sector.

Analytical characterization of 3,3,4,4-tetrafluoropyrrolidin-2-one typically involves LC-MS purity analysis (>98%) and multinuclear NMR spectroscopy (¹⁹F NMR: δ -120 to -125 ppm). The crystalline form exhibits a melting point of 89-91°C, with polymorph screening studies confirming stability under ICH accelerated storage conditions. These well-documented physicochemical properties support its inclusion in quality-by-design (QbD) pharmaceutical formulations.

Emerging applications include use as a fluorinated solvent alternative in lithium-ion battery electrolytes, where its high oxidative stability improves battery lifespan. This unexpected utility in energy storage solutions reflects the compound's cross-industry potential, coinciding with global focus on renewable energy technologies. Research consortiums are actively investigating its dielectric properties for next-generation capacitor materials.

Supply chain dynamics for 1936677-97-2 reflect broader trends in specialty chemicals distribution. With lead times averaging 4-6 weeks for custom synthesis, procurement strategies increasingly incorporate blockchain-based tracking to ensure material authenticity—a critical consideration for cGMP manufacturing. Current pricing models (€120-150/g at research quantities) indicate premium positioning compared to non-fluorinated analogs, justified by the compound's performance advantages.

Future research directions likely focus on continuous flow synthesis optimization and enantioselective transformations of the pyrrolidinone core. The compound's chiral variants show promise in asymmetric catalysis, particularly for constructing quaternary carbon centers—a persistent challenge in synthetic organic chemistry. These developments align with pharmaceutical industry demands for stereochemically complex intermediates to address undruggable targets.